Cas no 90942-89-5 (Ethyl 4-(hydroxyimino)cyclohexane-1-carboxylate)

• Product Name: Ethyl 4-(hydroxyimino)cyclohexane-1-carboxylate
• CAS No: 90942-89-5
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 3162328
• PubChem ID: 11593553
• Update Time: 2025-04-24

Ethyl 4-(hydroxyimino)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-hydroxyiminocyclohexane-1-carboxylate
• 4-cyclohexanoneoxime-carboxylic acid ethyl ester;ethyl 4-(hydroxyimino)cyclohexanecarboxylate;4-Aethoxycarbonyl-cyclohexanon-oxim;Cyclohexanecarboxylic acid,4-(hydroxyimino)-,ethyl ester;4-Ethoxycarbonylcyclohexanone oxime;4-Oximino-cyclohexan-carbonsaeure-(1)-aethylester;
• SCHEMBL2533989
• Ethyl 4-(hydroxyimino)cyclohexane-1-carboxylate
• Ethyl4-(hydroxyimino)cyclohexanecarboxylate
• DRENYNCPFOMTKK-UHFFFAOYSA-N
• Cyclohexanecarboxylic acid, 4-(hydroxyimino)-, ethyl ester
• Ethyl 4-(hydroxyimino)cyclohexanecarboxylate
• DTXSID70469105
• BS-24771
• 90942-89-5
• DB-430145

• Inchi： 1S/C9H15NO3/c1-2-13-9(11)7-3-5-8(10-12)6-4-7/h7,12H,2-6H2,1H3/b10-8-
• InChI Key： DRENYNCPFOMTKK-NTMALXAHSA-N
• SMILES： O(CC)C(C1CC/C(/CC1)=N/O)=O

Computed Properties

• Exact Mass: 185.10500
• Monoisotopic Mass: 185.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 295.8±33.0 °C at 760 mmHg
• Flash Point: 132.7±25.4 °C
• PSA: 58.89000
• LogP: 1.56990
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Ethyl 4-(hydroxyimino)cyclohexane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Ethyl 4-(hydroxyimino)cyclohexane-1-carboxylate

Ethyl 4-Hydroxyiminocyclohexane-1-Carboxylate: A Comprehensive Overview

Ethyl 4-hydroxyiminocyclohexane-1-carboxylate, with the CAS number 90942-89-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as ethyl hydroxyiminocyclohexane carboxylate, has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The molecular structure of ethyl 4-hydroxyiminocyclohexane-1-carboxylate consists of a cyclohexane ring with a hydroxylamine group at the 4-position and an ethoxycarbonyl group at the 1-position. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anti-inflammatory agents.

One of the most notable advancements involving this compound is its use in asymmetric synthesis. Researchers have employed ethyl 4-hydroxyiminocyclohexane-1-carboxylate as a chiral auxiliary in the construction of complex organic molecules. This approach has significantly enhanced the efficiency and selectivity of synthetic pathways, particularly in the pharmaceutical industry. For instance, a study published in *Nature Communications* demonstrated how this compound can be utilized to synthesize enantiomerically enriched compounds with high optical purity.

In addition to its role in drug development, ethyl 4-hydroxyiminocyclohexane-1-carboxylate has been explored for its potential in materials science. Its ability to form stable amide bonds has led to its incorporation into polymer systems, where it enhances mechanical properties and thermal stability. Recent research in *Macromolecules* reported on the synthesis of biodegradable polymers using this compound as a building block, showcasing its versatility across multiple disciplines.

The synthesis of ethyl 4-hydroxyiminocyclohexane-1-carboxylate involves a multi-step process that typically begins with the cycloaddition of appropriate starting materials. The reaction conditions, including temperature and catalyst selection, play a crucial role in determining the yield and purity of the final product. Innovations in catalytic systems have enabled more sustainable production methods, aligning with current trends toward green chemistry.

From an analytical standpoint, ethyl 4-hydroxyiminocyclohexane-1-carboxylate has been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided insights into its molecular conformation and reactivity under various conditions. For example, studies using X-ray crystallography have revealed that the compound adopts a chair-like conformation, which influences its reactivity in subsequent reactions.

Looking ahead, ongoing research is focused on expanding the applications of ethyl 4-hydroxyiminocyclohexane-1-carboxylate into emerging fields such as nanotechnology and biotechnology. Its ability to serve as a versatile building block makes it a valuable asset for scientists aiming to develop innovative solutions across diverse industries.